Cas no 885273-81-4 (5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one)

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one structure
885273-81-4 structure
Product Name:5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one
CAS No:885273-81-4
MF:C9H7Cl2NO
MW:216.063980340958
MDL:MFCD04114876
CID:711063
PubChem ID:53408048
Update Time:2023-11-28

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone,5,7-dichloro-3,4-dihydro-
    • 5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one
    • 5,7-DICHLORO-1,2,3,4-TETRAHYDROISOQUINOLIN-1-ONE
    • 5,7-Dichloro-3,4-dihydro-1(2H)-isoquinolinone (ACI)
    • MDL： MFCD04114876
    • Inchi： 1S/C9H7Cl2NO/c10-5-3-7-6(8(11)4-5)1-2-12-9(7)13/h3-4H,1-2H2,(H,12,13)
    • InChI Key： OIEJGYJUSCLONB-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=C(C=C(C=2)Cl)Cl)CCN1

Computed Properties

  • Exact Mass: 214.99000
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.5

Experimental Properties

  • PSA: 29.10000
  • LogP: 2.60810

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Pricemore >>

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 885273-81-4 95%
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Alichem
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A189006875-25g
5,7-Dichloro-3,4-dihydroisoquinolin-1(2H)-one
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TRC
D445173-10mg
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TRC
D445173-50mg
5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one
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D445173-100mg
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abcr
AB537086-1 g
5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one
 885273-81-4
1g
 €1,160.80 2022-07-29
Chemenu
CM143495-1g
5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one
 885273-81-4 95%
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eNovation Chemicals LLC
Y1009303-100mg
5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one
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5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Production Method

Production Method 1

1493-13-6 1493-13-6
885273-81-4 885273-81-4
Reaction Conditions
1.1 0 °C; 30 min, 25 °C
Reference
Synthesis of Medium-Ring-sized Benzolactams by Using Strong Electrophiles and Quantitative Evaluation of Ring-size Dependency of the Cyclization Reaction Rate
Kurouchi, Hiroaki; Ohwada, Tomohiko, Journal of Organic Chemistry, 2020, 85(2), 876-901

Production Method 2

1403029-66-2 1403029-66-2
885273-81-4 885273-81-4
52516-13-9 52516-13-9
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic acid ;  0 °C; 45 h, 70 °C
Reference
Activation of Electrophilicity of Stable Y-Delocalized Carbamate Cations in Intramolecular Aromatic Substitution Reaction: Evidence for Formation of Diprotonated Carbamates Leading to Generation of Isocyanates
Kurouchi, Hiroaki; Kawamoto, Kyoko; Sugimoto, Hiromichi; Nakamura, Satoshi; Otani, Yuko; et al, Journal of Organic Chemistry, 2012, 77(20), 9313-9328

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Raw materials

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Preparation Products

5,7-Dichloro-3,4-dihydro-2H-isoquinolin-1-one Related Literature

Related Categories

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